Cas no 94157-93-4 (2-Pyrrolidineaceticacid, 5-oxo-, ethyl ester)
94157-93-4 structure
Product Name:2-Pyrrolidineaceticacid, 5-oxo-, ethyl ester
CAS No:94157-93-4
MF:C8H13NO3
MW:171.193722486496
CID:805317
PubChem ID:14587546
Update Time:2025-04-19
2-Pyrrolidineaceticacid, 5-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidineaceticacid, 5-oxo-, ethyl ester
- ethyl 2-(5-oxopyrrolidin-2-yl)acetate
- ethyl 5-oxopyrrolidine-2-acetate
- Ethyl (5-hydroxy-3,4-dihydro-2H-pyrrol-2-yl)acetate
- DTXSID50916288
- EINECS 303-061-4
- SCHEMBL3745667
- NS00066034
- 94157-93-4
-
- Inchi: 1S/C8H13NO3/c1-2-12-8(11)5-6-3-4-7(10)9-6/h6H,2-5H2,1H3,(H,9,10)
- InChI Key: YWXNHKPRAUFNLS-UHFFFAOYSA-N
- SMILES: O(CC)C(CC1CCC(N1)=O)=O
Computed Properties
- Exact Mass: 171.08954328g/mol
- Monoisotopic Mass: 171.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 55.4Ų
2-Pyrrolidineaceticacid, 5-oxo-, ethyl ester Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
94157-93-4 (2-Pyrrolidineaceticacid, 5-oxo-, ethyl ester) Related Products
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